Cas no 88256-01-3 (1(3H)-Isobenzofuranone, 4,7-bis(acetyloxy)-3-ethyl-)

• Product name: 1(3H)-Isobenzofuranone, 4,7-bis(acetyloxy)-3-ethyl-
• CAS No: 88256-01-3
• MF: C₁₄H₁₄O₆
• MW: 278.257364749908
• CID: 639655
• PubChem ID: 71409665

1(3H)-Isobenzofuranone, 4,7-bis(acetyloxy)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 4,7-bis(acetyloxy)-3-ethyl-
• (7-acetyloxy-3-ethyl-1-oxo-3H-2-benzofuran-4-yl) acetate
• DTXSID40829398
• 88256-01-3
• 1-Ethyl-3-oxo-1,3-dihydro-2-benzofuran-4,7-diyl diacetate

• Inchi： InChI=1S/C14H14O6/c1-4-9-12-10(18-7(2)15)5-6-11(19-8(3)16)13(12)14(17)20-9/h5-6,9H,4H2,1-3H3
• InChI Key： QSBYFWPNZZGINM-UHFFFAOYSA-N
• SMILES： CCC1C2=C(C=CC(=C2C(=O)O1)OC(=O)C)OC(=O)C

Computed Properties

• Exact Mass: 278.07903816g/mol
• Monoisotopic Mass: 278.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų
• XLogP3: 1.8